Cas no 73930-54-8 (Phenol, 4-bromo-2-[(2-naphthalenylimino)methyl]-)

Phenol, 4-bromo-2-[(2-naphthalenylimino)methyl]- structure
73930-54-8 structure
Product Name:Phenol, 4-bromo-2-[(2-naphthalenylimino)methyl]-
CAS No:73930-54-8
MF:C17H12BrNO
MW:326.18728351593
CID:541809
PubChem ID:911213
Update Time:2025-04-19

Phenol, 4-bromo-2-[(2-naphthalenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-2-[(2-naphthalenylimino)methyl]-
    • 4-bromo-6-[(naphthalen-2-ylamino)methylidene]cyclohexa-2,4-dien-1-one
    • AKOS022139969
    • 73930-54-8
    • 4-bromo-2-(naphthalen-2-yliminomethyl)phenol
    • AG-205/32379027
    • DTXSID30425303
    • 4-bromo-2-[(2-naphthylimino)methyl]phenol
    • 4-bromo-2-[(E)-(2-naphthylimino)methyl]phenol
    • (z)-4-bromo-2[(naphthalene-2-ylimino)methyl]phenol
    • Inchi: 1S/C17H12BrNO/c18-15-6-8-17(20)14(9-15)11-19-16-7-5-12-3-1-2-4-13(12)10-16/h1-11,20H/b19-11+
    • InChI Key: QBSTXVZMVSVYLF-YBFXNURJSA-N
    • SMILES: BrC1C=CC(=C(C=1)/C=N/C1=CC=C2C=CC=CC2=C1)O

Computed Properties

  • Exact Mass: 325.01023g/mol
  • Monoisotopic Mass: 325.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 32.6Ų
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